Cas no 130161-52-3 (6-Chloro-2-ethoxynicotinonitrile)

• Product Name: 6-Chloro-2-ethoxynicotinonitrile
• CAS No: 130161-52-3
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 2108139
• Update Time: 2023-08-03

6-Chloro-2-ethoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-ethoxy-3-Pyridinecarbonitrile
• 6-Chloro-2-ethoxynicotinonitrile

• Inchi： 1S/C8H7ClN2O/c1-2-12-8-6(5-10)3-4-7(9)11-8/h3-4H,2H2,1H3
• InChI Key： RWBGKHIHTWGFGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 45.9